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Compound of Interest

Compound Name: SU5204

Cat. No.: B15569523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of SU5204, a

tyrosine kinase inhibitor targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2),

in mouse models for preclinical research. The protocols outlined below are based on

established methodologies for in vivo studies in mice.

Introduction
SU5204 is a small molecule inhibitor that selectively targets the ATP-binding site of the

VEGFR-2 tyrosine kinase, a key mediator of angiogenesis. By inhibiting VEGFR-2, SU5204
can block the signaling cascade that leads to endothelial cell proliferation, migration, and

survival, thereby inhibiting the formation of new blood vessels that are essential for tumor

growth and metastasis. Preclinical studies in mouse models are crucial for evaluating the

efficacy, pharmacokinetics, and toxicity of anti-angiogenic agents like SU5204.

Mechanism of Action
SU5204 exerts its anti-angiogenic effects by competitively inhibiting the binding of ATP to the

kinase domain of VEGFR-2. This inhibition prevents the autophosphorylation and activation of

the receptor, thereby blocking downstream signaling pathways critical for angiogenesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15569523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

